Cas no 2171989-12-9 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclopent-2-ene-1-carboxylic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclopent-2-ene-1-carboxylic acid
• CAS No: 2171989-12-9
• MF: C₂₇H₂₈N₂O₅
• MW: 460.521627426147
• CID: 5846310
• PubChem ID: 165825025
• Update Time: 2025-07-17

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclopent-2-ene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclopent-2-ene-1-carboxylic acid
• 2171989-12-9
• EN300-1506884
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]cyclopent-2-ene-1-carboxylic acid

• Inchi： 1S/C27H28N2O5/c30-25(28-17-13-12-16(14-17)26(31)32)22-10-5-11-24(22)29-27(33)34-15-23-20-8-3-1-6-18(20)19-7-2-4-9-21(19)23/h1-4,6-9,12-13,16-17,22-24H,5,10-11,14-15H2,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： OCPBTXDLQCGQRM-UHFFFAOYSA-N
• SMILES： O=C(C1CCCC1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1C=CC(C(=O)O)C1

Computed Properties

• Exact Mass: 460.19982200g/mol
• Monoisotopic Mass: 460.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 791
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclopent-2-ene-1-carboxylic acid

Recent Advances in the Study of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclopent-2-ene-1-carboxylic acid (CAS: 2171989-12-9)

The compound 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclopent-2-ene-1-carboxylic acid (CAS: 2171989-12-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopentane and cyclopentene backbone coupled with a fluorenylmethoxycarbonyl (Fmoc) protecting group, presents a versatile scaffold for drug discovery and peptide synthesis. Recent studies have explored its potential as a building block for novel therapeutics, particularly in the context of targeted drug delivery and enzyme inhibition.

One of the key findings from the latest research is the compound's role in facilitating the synthesis of cyclic peptides, which are increasingly recognized for their therapeutic potential due to their enhanced stability and bioavailability compared to linear peptides. The Fmoc-protected amino acid derivative serves as a critical intermediate in solid-phase peptide synthesis (SPPS), enabling the efficient production of complex peptide architectures. Researchers have demonstrated that the incorporation of this compound into peptide sequences can significantly improve their resistance to proteolytic degradation, a common challenge in peptide-based drug development.

In addition to its applications in peptide synthesis, recent investigations have highlighted the compound's potential as a modulator of enzymatic activity. Preliminary in vitro studies suggest that derivatives of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclopent-2-ene-1-carboxylic acid exhibit inhibitory effects on specific proteases involved in inflammatory pathways. This finding opens new avenues for the development of anti-inflammatory agents targeting conditions such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD).

Furthermore, advancements in computational chemistry have enabled researchers to model the compound's interactions with biological targets at an atomic level. Molecular docking simulations reveal that the cyclopentene and cyclopentane rings contribute to a favorable binding affinity with certain protein receptors, while the Fmoc group enhances solubility and stability under physiological conditions. These insights are instrumental in guiding the rational design of next-generation therapeutics based on this scaffold.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from this compound. Current research efforts are focused on modifying the functional groups attached to the core structure to improve bioavailability and reduce potential off-target effects. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclopent-2-ene-1-carboxylic acid (CAS: 2171989-12-9) represents a promising candidate for advancing peptide-based therapeutics and enzyme modulation. Its unique structural features and versatile applications underscore its importance in contemporary chemical biology research. Continued exploration of its properties and derivatives is expected to yield significant contributions to the pharmaceutical industry in the coming years.